ethyl 1-((1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 1-(1,3-dimethylpyrazol-4-yl)sulfonylpiperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C13H21N3O4S.ClH/c1-4-20-13(17)11-6-5-7-16(8-11)21(18,19)12-9-15(3)14-10(12)2;/h9,11H,4-8H2,1-3H3;1H
• InChI Key: LJFBZHDRGBFAAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)S(=O)(=O)C2=CN(N=C2C)C.Cl
• Molecular Formula: C13H22ClN3O4S
• Molecular Weight: 351.85 g/mol

Description

The compound “ethyl 1-((1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylate hydrochloride” is a complex organic molecule. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with a sulfonyl group and two methyl groups. The piperidine ring is substituted with a carboxylate group, which is esterified with an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its piperidine and pyrazole rings, as well as its sulfonyl and carboxylate groups. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could potentially increase the compound’s polarity, and the presence of the piperidine and pyrazole rings could potentially influence its shape and reactivity.

Scientific Research Applications

Molecular Docking Study: A molecular docking study conducted on Lm-PTR1 (a target enzyme) complexed with Trimethoprim supported the better antileishmanial activity of compound 13. This suggests that it may be a promising candidate for treating leishmaniasis.

Conclusion

The hydrazine-coupled pyrazole derivatives, including our compound, hold promise as potential pharmacophores for safe and effective antileishmanial and antimalarial agents. . If you have any more specific questions or need additional details, feel free to ask! 😊

Future Directions

Given the potential biological activity of piperidine and pyrazole derivatives, this compound could be of interest for future research in medicinal chemistry. Further studies could explore its synthesis, reactivity, and potential biological activity.

Mechanism of Action

Target of Action

Indole and piperidine derivatives are known to interact with various biological targets. For instance, indole derivatives have been found to play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders . Piperidine derivatives are present in more than twenty classes of pharmaceuticals and alkaloids .

Mode of Action

The exact mode of action would depend on the specific targets that this compound interacts with. Generally, these compounds can bind to their targets and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

Indole and piperidine derivatives can affect various biochemical pathways. For example, indole-3-acetic acid, a derivative of indole, is a plant hormone produced by the degradation of tryptophan in higher plants .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. For example, some indole and piperidine derivatives have shown antiviral, anti-inflammatory, and anticancer activities .